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Compound of Interest

Compound Name: Cytostatin

Cat. No.: B162469 Get Quote

Technical Support Center: Cytostatin*
*Note: The term "Cytostatin" is likely a typographical error for "Cystatin," a family of cysteine

protease inhibitors. This guide pertains to the storage and handling of Cystatin, with a focus on

Cystatin C, a common biomarker for kidney function.

Frequently Asked Questions (FAQs)
Q1: What is the recommended short-term storage condition for serum or plasma samples

containing Cystatin C?

For short-term storage, refrigerate serum or plasma samples at 2-8°C.[1][2] Under these

conditions, Cystatin C in serum and plasma is stable for up to 12 days.[1] For ambient

temperature, stability is limited to 2 hours.[1]

Q2: How should I store Cystatin C for long-term analysis?

For long-term storage, it is recommended to freeze serum or plasma samples.[1] Samples are

stable for up to 2 months when frozen.[1] For extended long-term storage, such as in clinical

studies, storing samples at -80°C is advised to prevent thawing and ensure stability.[3]

Q3: I have a recombinant human Cystatin C protein. How should I store it?

Recombinant Cystatin C should be stored in accordance with the product insert provided by the

manufacturer.[4] Generally, it is recommended to keep the container tightly closed.[4]
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Q4: Do I need to reconstitute my Cystatin C reagent?

Some commercially available Cystatin C reagents are supplied ready to use and do not require

reconstitution.[2] Always refer to the manufacturer's instructions for the specific product you are

using.

Q5: Can I use glass tubes for storing samples for Cystatin C analysis?

It is recommended to use plastic tubes for storing samples intended for Cystatin C analysis.[2]
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Issue Possible Cause Recommended Solution

Unexpectedly low Cystatin C

levels

Prolonged storage at improper

temperatures.

Ensure samples are stored at

the correct temperature

immediately after collection.

For long-term studies, use

-80°C.[3]

Degradation due to freezing

and thawing.

Aliquot samples into smaller

volumes to avoid multiple

freeze-thaw cycles.

N-terminal cleavage of

Cystatin C.

An N-terminal octapeptide

cleavage of Cystatin C has

been observed in

cerebrospinal fluid (CSF)

stored at -20°C for 3 months,

which did not occur at -80°C.

[5] For long-term storage,

-80°C is the optimal

temperature to prevent such

degradation.

Inconsistent results between

assays

Use of different sample types

(serum vs. plasma).

Plasma Cystatin C levels can

be significantly lower than

serum levels.[6] Use a

consistent sample type

throughout your study.

Lipemic samples.

Grossly lipemic (high

concentration of fats) or turbid

specimens may interfere with

the assay.[1][3] If possible,

collect samples from fasting

patients to minimize lipemia.

Reagent instability Improper storage of opened

reagents.

Opened reagents can typically

be used for one month if

stored at 2-8°C.[2] Always

return reagents to the
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recommended storage

temperature promptly after

use.[2]

Contamination of reagents.

Discard reagents if they

become contaminated or show

evidence of precipitation.[2]

Data Summary
The stability of Cystatin C is dependent on the storage temperature and the sample matrix. The

following table summarizes the stability data from various sources.

Sample Type
Storage

Temperature
Duration of Stability Reference

Serum/Plasma Ambient 2 hours [1]

Serum/Plasma Refrigerated (2-8°C) 12 days [1]

Serum/Plasma Frozen 2 months [1]

Serum -20°C
Significant decrease

after 5 months
[6]

Serum -72°C
Significant decrease

after 5 months
[6]

Whole Blood Room Temperature
Up to 48 hours before

separation
[7]

Cerebrospinal Fluid

(CSF)
-20°C

N-terminal cleavage

observed after 3

months

[5]

Cerebrospinal Fluid

(CSF)
-80°C No cleavage observed [5]
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Protocol 1: Serum/Plasma Sample Handling and Storage for Cystatin C Analysis

Collection: Collect blood in an appropriate tube. For serum, use a red-top or serum separator

tube.

Processing: Centrifuge the sample to separate the serum or plasma from the blood cells

within 2 hours of collection.[1]

Aliquoting: Transfer the serum or plasma to a separate plastic vial.[1][2] It is advisable to

create multiple aliquots to avoid repeated freeze-thaw cycles.

Short-Term Storage: For analysis within 12 days, store the aliquots at 2-8°C.[1]

Long-Term Storage: For storage longer than 12 days, freeze the aliquots. For up to 2

months, a standard freezer is sufficient. For longer periods, store at -80°C.[1][3]

Thawing: When ready to use, thaw the samples at room temperature. Mix gently before

analysis.

Visualizations

Sample Collection & Processing

Storage Options

AnalysisCollect Blood Sample Centrifuge within 2 hours Aliquot into Plastic Vials

Short-Term (<12 days)
2-8°C

Short-term need

Long-Term (>12 days)
-20°C to -80°C

Long-term need

Thaw at Room Temp

Optimal Long-Term
-80°C

Extended studies
or to prevent degradation

Perform Assay

Click to download full resolution via product page

Caption: Recommended workflow for storing samples for Cystatin C analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

